Cas no 682803-14-1 (2-Aminomethyl-3-(4-methoxyphenyl)propionic Acid)

• Product Name: 2-Aminomethyl-3-(4-methoxyphenyl)propionic Acid
• CAS No: 682803-14-1
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• MDL: MFCD03002395
• CID: 969835
• PubChem ID: 24265090
• Update Time: 2025-05-20

2-Aminomethyl-3-(4-methoxyphenyl)propionic Acid Chemical and Physical Properties

Names and Identifiers

• 2-AMINOMETHYL-3-(4-METHOXY-PHENYL)-PROPIONIC ACID
• 2-(aminomethyl)-3-(4-methoxyphenyl)propanoic acid
• 2-Aminomethyl-3-(4-methoxyphenyl)propionic acid
• RARECHEM AK HD C033
• RARECHEM AK HD CC33
• CS-0172596
• DTXSID20640588
• AB12912
• 2-AMINOMETHYL-3-(4-METHOXY-PHENYL)-PROPIONICACID
• 3-Amino-2-(4-methoxybenzyl)propanoicacid
• (S)-2-AMINOMETHYL-3-(4-METHOXY-PHENYL)-PROPIONIC ACID
• 3-amino-2-(4-methoxybenzyl)propanoic acid
• 682803-14-1
• (R)-2-AMINOMETHYL-3-(4-METHOXY-PHENYL)-PROPIONIC ACID
• 3-amino-2-[(4-methoxyphenyl)methyl]propanoic acid
• AB35082
• AB35080
• A923285
• AKOS009271360
• SCHEMBL21194011
• MFCD03002395
• AS-35925
• 2-Aminomethyl-3-(4-methoxyphenyl)propionic Acid

• MDL： MFCD03002395
• Inchi： 1S/C11H15NO3/c1-15-10-4-2-8(3-5-10)6-9(7-12)11(13)14/h2-5,9H,6-7,12H2,1H3,(H,13,14)
• InChI Key： DFKAWZDMKJDTFC-UHFFFAOYSA-N
• SMILES： OC(C(CN)CC1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 209.10500
• Monoisotopic Mass: 209.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 72.6Ų

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.175
• Boiling Point: 368.9°C at 760 mmHg
• Flash Point: 176.9°C
• Refractive Index: 1.551
• PSA: 72.55000
• LogP: 1.59750

2-Aminomethyl-3-(4-methoxyphenyl)propionic Acid Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• Storage Condition：Room temperature

Additional information on 2-Aminomethyl-3-(4-methoxyphenyl)propionic Acid

2-Aminomethyl-3-(4-methoxyphenyl)propionic Acid: A Comprehensive Overview

2-Aminomethyl-3-(4-methoxyphenyl)propionic Acid (CAS No. 682803-14-1) is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines an aminomethyl group with a 4-methoxyphenyl group, making it a valuable intermediate in the synthesis of complex molecules. The propionic acid backbone further enhances its reactivity and functional versatility.

The synthesis of 2-Aminomethyl-3-(4-methoxyphenyl)propionic Acid involves a series of well-established organic reactions, including nucleophilic substitutions, reductions, and oxidations. Recent advancements in catalytic methods have enabled the efficient and scalable production of this compound, ensuring its availability for large-scale applications. Researchers have also explored green chemistry approaches to minimize environmental impact during its synthesis.

In the pharmaceutical industry, 2-Aminomethyl-3-(4-methoxyphenyl)propionic Acid has garnered attention as a potential lead compound for drug development. Its ability to act as a chelating agent makes it particularly useful in metalloenzyme inhibitors and metal-binding drugs. Recent studies have demonstrated its efficacy in inhibiting certain enzymes associated with neurodegenerative diseases, such as Alzheimer's and Parkinson's. The 4-methoxyphenyl group contributes to its lipophilicity, enhancing its ability to cross biological membranes and interact with target proteins.

Beyond pharmaceuticals, this compound finds applications in agrochemicals, where it serves as a precursor for herbicides and fungicides. Its aminomethyl group facilitates the formation of bioactive derivatives that can disrupt key metabolic pathways in pests and pathogens. Recent research has focused on optimizing its stability under environmental conditions to ensure prolonged efficacy in agricultural settings.

The material science sector has also benefited from the unique properties of 2-Aminomethyl-3-(4-methoxyphenyl)propionic Acid. Its ability to form coordination polymers and metal-organic frameworks (MOFs) has opened new avenues for applications in catalysis, gas storage, and sensing technologies. Scientists have exploited its propionic acid backbone to create stimuli-responsive materials that can adapt to changes in temperature or pH.

From an environmental standpoint, the biodegradability of 2-Aminomethyl-3-(4-methoxyphenyl)propionic Acid has been extensively studied to ensure its safe use in various applications. Researchers have identified microbial pathways that efficiently degrade this compound, reducing its potential impact on ecosystems. This knowledge has informed the development of eco-friendly formulations and disposal methods.

In conclusion, 2-Aminomethyl-3-(4-methoxyphenyl)propionic Acid (CAS No. 682803-14-1) is a multifaceted compound with immense potential across diverse industries. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in modern chemical research and development.